Cas no 1803775-61-2 (Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate
• CAS No: 1803775-61-2
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4796771
• Update Time: 2025-06-11

Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)5-9-7(6-12)3-8(13(16)17)4-10(9)14/h3-4,14H,2,5H2,1H3
• InChI Key： GLNMRQMYZMOJHC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CC=1O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.3
• Topological Polar Surface Area: 116

Additional information on Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate

Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate (CAS No. 1803775-61-2): A Comprehensive Overview

Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate (CAS No. 1803775-61-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both cyano and nitro substituents, along with hydroxyl and ester functionalities, provides a versatile platform for further chemical modifications and biological evaluations.

The< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate molecule is derived from nitroaromatic precursors, which are well-documented in the literature for their role in synthesizing complex heterocyclic systems. The cyano group at the second position and the hydroxyl group at the sixth position contribute to its reactivity, making it a suitable candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel antimicrobial and anticancer agents. The< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate compound has been explored as a potential scaffold for these applications due to its ability to undergo diverse chemical transformations. For instance, studies have demonstrated its utility in generating derivatives with enhanced bioactivity against resistant bacterial strains. The nitro group, in particular, can be reduced to an amine, opening up possibilities for further derivatization into more complex molecules with improved pharmacokinetic properties.

The< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate compound has also been investigated for its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate core structure, researchers have been able to develop inhibitors that target specific kinases with high selectivity. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

Another area where< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate has shown promise is in the development of anti-inflammatory agents. The hydroxyl group on the aromatic ring can be exploited to create esters or ethers that exhibit anti-inflammatory properties. These derivatives have been found to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The versatility of< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate allows for the creation of a wide range of derivatives with tailored biological activities.

The synthesis of< strong>Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by cyanation and esterification steps. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility. These synthetic strategies highlight the compound's importance as a building block in pharmaceutical research.

In conclusion, Ethyl 2-cyano-6-hydroxy-4-nitrophenylacetate (CAS No. 1803775-61-2) is a multifunctional compound with significant potential in drug discovery and development. Its unique structural features enable it to serve as a versatile intermediate for synthesizing various therapeutic agents targeting different disease mechanisms. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the pharmaceutical industry.